Cas no 2680701-48-6 (2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid)
2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28294725
- 2680701-48-6
- 2-[3-bromo-5-(2,2,2-trifluoroacetamido)phenyl]acetic acid
- 2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid
-
- Inchi: 1S/C10H7BrF3NO3/c11-6-1-5(3-8(16)17)2-7(4-6)15-9(18)10(12,13)14/h1-2,4H,3H2,(H,15,18)(H,16,17)
- InChI Key: UIXMZJTVFCHPDK-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)CC(=O)O)NC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 324.95614g/mol
- Monoisotopic Mass: 324.95614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66.4Ų
2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28294725-0.05g |
2-[3-bromo-5-(2,2,2-trifluoroacetamido)phenyl]acetic acid |
2680701-48-6 | 95.0% | 0.05g |
$1176.0 | 2025-03-19 | |
| Enamine | EN300-28294725-0.1g |
2-[3-bromo-5-(2,2,2-trifluoroacetamido)phenyl]acetic acid |
2680701-48-6 | 95.0% | 0.1g |
$1232.0 | 2025-03-19 | |
| Enamine | EN300-28294725-0.25g |
2-[3-bromo-5-(2,2,2-trifluoroacetamido)phenyl]acetic acid |
2680701-48-6 | 95.0% | 0.25g |
$1288.0 | 2025-03-19 | |
| Enamine | EN300-28294725-0.5g |
2-[3-bromo-5-(2,2,2-trifluoroacetamido)phenyl]acetic acid |
2680701-48-6 | 95.0% | 0.5g |
$1344.0 | 2025-03-19 | |
| Enamine | EN300-28294725-1.0g |
2-[3-bromo-5-(2,2,2-trifluoroacetamido)phenyl]acetic acid |
2680701-48-6 | 95.0% | 1.0g |
$1400.0 | 2025-03-19 | |
| Enamine | EN300-28294725-2.5g |
2-[3-bromo-5-(2,2,2-trifluoroacetamido)phenyl]acetic acid |
2680701-48-6 | 95.0% | 2.5g |
$2745.0 | 2025-03-19 | |
| Enamine | EN300-28294725-5.0g |
2-[3-bromo-5-(2,2,2-trifluoroacetamido)phenyl]acetic acid |
2680701-48-6 | 95.0% | 5.0g |
$4060.0 | 2025-03-19 | |
| Enamine | EN300-28294725-10.0g |
2-[3-bromo-5-(2,2,2-trifluoroacetamido)phenyl]acetic acid |
2680701-48-6 | 95.0% | 10.0g |
$6020.0 | 2025-03-19 | |
| Enamine | EN300-28294725-1g |
2-[3-bromo-5-(2,2,2-trifluoroacetamido)phenyl]acetic acid |
2680701-48-6 | 1g |
$1400.0 | 2023-09-07 | ||
| Enamine | EN300-28294725-5g |
2-[3-bromo-5-(2,2,2-trifluoroacetamido)phenyl]acetic acid |
2680701-48-6 | 5g |
$4060.0 | 2023-09-07 |
2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid
2-3-Bromo-5-(2,2,2-Trifluoroacetamido)phenylacetic Acid: An Overview of a Promising Compound in Medicinal Chemistry
2-3-Bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid (CAS No. 2680701-48-6) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of phenylacetic acids, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties.
The molecular structure of 2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid is characterized by the presence of a bromine atom at the 3-position and a trifluoroacetamido group at the 5-position of the phenyl ring. These functional groups contribute to the compound's chemical stability and enhance its ability to interact with biological targets. The trifluoroacetamido group, in particular, is known for its ability to modulate protein-ligand interactions, making it a valuable moiety in drug design.
Recent studies have explored the potential of 2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid in various therapeutic areas. One notable area of research is its application in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid could be a promising candidate for the development of new anti-inflammatory drugs.
Beyond its anti-inflammatory properties, 2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid has also shown potential in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by disrupting key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activation of Akt and ERK1/2 kinases, which are critical for cancer cell survival. These findings highlight the compound's potential as a lead molecule for developing novel anticancer agents.
In addition to its therapeutic applications, 2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid has been studied for its use as a chemical probe in biochemical assays. Its unique structure makes it an excellent tool for investigating protein-ligand interactions and understanding the mechanisms of action of similar compounds. Researchers have utilized this compound to study the binding affinity and selectivity of various receptors and enzymes, providing valuable insights into drug-receptor interactions.
The synthesis of 2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid involves several well-established chemical reactions. The key steps include the bromination of a substituted phenylacetic acid derivative followed by the introduction of the trifluoroacetamido group through an amide coupling reaction. The high yield and purity of the final product make it suitable for both research and industrial applications.
In conclusion, 2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid (CAS No. 2680701-48-6) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
2680701-48-6 (2-3-bromo-5-(2,2,2-trifluoroacetamido)phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)